4-(3-Aminophenyl)butan-2-one
Cat. No. B8761443
M. Wt: 163.22 g/mol
InChI Key: FOVPRGCATPCQBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08461134B2
Procedure details
A solution of (E)-4-(3-nitrophenyl)but-3-en-2-one (15 g, 78 mmol) in EtOAc (150 mL) was added Pd/C (1.7 g), H2 was bubbled in, the reaction mixture was stirred at 40 psi H2 for 4 hrs. The mixture was filtrated, and the filtrate was concentrated to give 4-(3-aminophenyl)butan-2-one (12 g, 94% yield). 1H NMR: (400 MHz, CDCl3) δ 7.08 (t, 1H), 6.63 (s, 1H), 6.54 (d, 1H), 6.42 (d, 1H), 2.76 (t, 2H), 2.71 (t, 2H), 2.1 (s, 3H).
Yield
94%
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:5]=[C:6](/[CH:10]=[CH:11]/[C:12](=[O:14])[CH3:13])[CH:7]=[CH:8][CH:9]=1)([O-])=O>CCOC(C)=O.[Pd]>[NH2:1][C:4]1[CH:5]=[C:6]([CH2:10][CH2:11][C:12](=[O:14])[CH3:13])[CH:7]=[CH:8][CH:9]=1
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Inputs
Step One
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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[N+](=O)([O-])C=1C=C(C=CC1)/C=C/C(C)=O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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CCOC(=O)C
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Name
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Quantity
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1.7 g
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Stirring
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Type
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CUSTOM
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Details
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was stirred at 40 psi H2 for 4 hrs
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was bubbled in, the reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtrated
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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NC=1C=C(C=CC1)CCC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 94.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
